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Compound of Interest

Compound Name: 7-Hydroxy-1-tetralone

Cat. No.: B1583441

For Immediate Release — This document provides essential safety and logistical information for
the proper disposal of 7-Hydroxy-1-tetralone, ensuring the safety of laboratory personnel and
compliance with environmental regulations. The following procedures are intended for
researchers, scientists, and drug development professionals.

Safety and Handling Precautions

Before handling 7-Hydroxy-1-tetralone, it is crucial to consult the Safety Data Sheet (SDS)
and be familiar with its hazard profile. Personal Protective Equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat, should be worn at all times. All
handling of this compound should be performed in a well-ventilated area, preferably within a
chemical fume hood.

Quantitative Hazard Classification

The following table summarizes the GHS hazard classifications for 7-Hydroxy-1-tetralone.[1]
This information is critical for the correct labeling of waste containers.
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GHS Hazard L .
. Code Description Pictogram
Classification
Acute toxicity, oral H302 Harmful if swallowed
Skin
H315 Causes skin irritation

corrosion/irritation

May cause an allergic

Sensitization, Skin H317 ] )
skin reaction
Serious eye Causes serious eye
N H319 N
damage/eye irritation irritation

Specific target organ
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Yy, sing | 4335 | .y- p ry

exposure; Respiratory irritation

tract irritation

Experimental Disposal Protocol

The proper disposal of 7-Hydroxy-1-tetralone must be carried out in accordance with
institutional and local regulations. The following is a general step-by-step guide:

o Waste Segregation: It is critical to segregate chemical waste. 7-Hydroxy-1-tetralone waste
should be collected in a designated container for non-halogenated organic solids or
solutions, separate from other waste streams.

e Containerization:

o Use a chemically compatible, leak-proof container with a secure screw-top lid. Glass or
high-density polyethylene (HDPE) containers are generally suitable.

o The container must be clearly labeled with "Hazardous Waste," the full chemical name "7-
Hydroxy-1-tetralone," and the appropriate hazard pictograms as detailed in the table
above.

e \Waste Collection:
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o Solid Waste: Carefully transfer the solid 7-Hydroxy-1-tetralone into the labeled waste
container using a dedicated scoop or spatula.

o Liquid Waste: If 7-Hydroxy-1-tetralone is in a solution, carefully pour the liquid into the
designated hazardous waste container, using a funnel to prevent spills.

o Do not overfill the container; leave at least 10% headspace to allow for expansion.

o Storage: Store the sealed waste container in a designated and secure satellite accumulation
area within the laboratory. This area should be away from incompatible materials and
general laboratory traffic.

» Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor. Do not dispose of 7-Hydroxy-1-tetralone down the drain or in the
regular trash.

Disposal Workflow

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 7-Hydroxy-1-tetralone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 7-Hydroxy-1-tetralone: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583441#7-hydroxy-1-tetralone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.benchchem.com/product/b1583441#7-hydroxy-1-tetralone-proper-disposal-procedures
https://www.benchchem.com/product/b1583441#7-hydroxy-1-tetralone-proper-disposal-procedures
https://www.benchchem.com/product/b1583441#7-hydroxy-1-tetralone-proper-disposal-procedures
https://www.benchchem.com/product/b1583441#7-hydroxy-1-tetralone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583441?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

